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Compound of Interest

Compound Name: 2-Butyn-1-OL

Cat. No.: B121050 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Butyn-1-ol

This technical guide provides a comprehensive overview of the key physical properties of 2-
Butyn-1-ol, a significant acetylenic alcohol used in various research and development

applications, including pharmaceutical and agrochemical synthesis. This document is intended

for researchers, scientists, and professionals in drug development, offering detailed data,

experimental methodologies, and logical representations of the compound's physical

characteristics.

Core Physical Properties
2-Butyn-1-ol (CAS No: 764-01-2) is a colorless to light yellow liquid at room temperature.[1] Its

fundamental physical properties, including boiling point, melting point, and density, are critical

for its handling, application in synthesis, and purification processes.

Data Presentation
The quantitative physical properties of 2-Butyn-1-ol are summarized in the table below. The

data is compiled from various chemical suppliers and databases, representing typical values.
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Physical Property Value Conditions

Boiling Point 142-143 °C

At 760 mmHg (Standard

Atmospheric Pressure)[1][2][3]

[4]

145 °C

148 °C [5][6]

Melting Point -2.2 °C [1][2][3][4][5]

Density 0.937 g/mL at 25 °C[1][2][4]

Specific Gravity 0.94 at 20/20 °C[7]

0.958

Experimental Protocols
The determination of the physical properties listed above follows standardized laboratory

procedures. While specific experimental reports for 2-Butyn-1-ol are not detailed in publicly

available literature, the methodologies described below represent the common techniques

used for such measurements.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure substance, this occurs over a narrow temperature range. The presence of

impurities typically lowers and broadens the melting point range.[8]

General Protocol (Capillary Method):

Sample Preparation: A small amount of the solidified 2-Butyn-1-ol (previously cooled below

its melting point) is finely powdered and packed into a capillary tube, which is sealed at one

end.[9]

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a melting

point apparatus, often a Thiele tube or a digital device containing a heating block or oil bath.

[9]
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Heating: The apparatus is heated slowly and steadily. The rate of heating is reduced to

approximately 1-2 °C per minute as the temperature approaches the expected melting point.

[8]

Observation: The temperature at which the substance first begins to melt (the appearance of

liquid) and the temperature at which it becomes completely liquid are recorded. This range is

reported as the melting point.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10]

General Protocol (Thiele Tube Method):

Sample Preparation: A small volume (a few milliliters) of 2-Butyn-1-ol is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube with

its open end submerged in the liquid.[11]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid such as mineral oil.[11]

Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and

heat the sample uniformly.

Observation: As the liquid heats, trapped air in the capillary tube will escape. When the

boiling point is reached, a continuous stream of bubbles will emerge from the capillary tube.

The heat is then removed. The temperature at which the liquid begins to be drawn back into

the capillary tube upon cooling is recorded as the boiling point.[11]

Alternative Protocol (Distillation Method): For larger quantities, the boiling point can be

determined during simple distillation. The temperature of the vapor that is in equilibrium with

the boiling liquid is measured. This temperature remains constant throughout the distillation of

a pure substance.[12]

Density Determination
Density is the mass of a substance per unit volume.
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General Protocol (Pycnometer or Graduated Cylinder/Balance):

Mass Measurement: The mass of a clean, dry pycnometer (a flask with a specific volume) or

a graduated cylinder is measured using an analytical balance.

Volume Measurement: The container is filled with a known volume of 2-Butyn-1-ol. For a

pycnometer, it is filled to its calibrated volume. For a graduated cylinder, the volume is read

directly from the markings.

Final Mass Measurement: The mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume. The

temperature at which the measurement is made must be recorded as density is temperature-

dependent.

Logical Relationships of Physical States
The following diagram illustrates the relationship between the physical states of 2-Butyn-1-ol
as a function of temperature, based on its melting and boiling points at standard pressure.
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Caption: State transitions of 2-Butyn-1-ol with temperature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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